Cas no 452948-70-8 (1-Piperidinecarbothioamide,N-butyl-)

• Product Name: 1-Piperidinecarbothioamide,N-butyl-
• CAS No: 452948-70-8
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• CID: 327831
• Update Time: 2024-01-28

1-Piperidinecarbothioamide,N-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarbothioamide,N-butyl-
• 1-Piperidinecarbothioamide,N-butyl-(9CI)
• N-Butyl-1-piperidinecarbothioamide
• N-butylpiperidine-1-carbothioamide

• Inchi： 1S/C10H20N2S/c1-2-3-7-11-10(13)12-8-5-4-6-9-12/h2-9H2,1H3,(H,11,13)
• InChI Key： VUTWVKPYAWKYMR-UHFFFAOYSA-N
• SMILES： N1(C(=S)NCCCC)CCCCC1

Computed Properties

• Exact Mass: 200.135
• Monoisotopic Mass: 200.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4A^2